3-(Dimethylamino)-1-(4-methoxyphenyl)-2-(methylsulfonyl)-2-propen-1-one

• IUPAC Name: (Z)-3-(dimethylamino)-1-(4-methoxyphenyl)-2-methylsulfonylprop-2-en-1-one
• InChI: InChI=1S/C13H17NO4S/c1-14(2)9-12(19(4,16)17)13(15)10-5-7-11(18-3)8-6-10/h5-9H,1-4H3/b12-9-
• InChI Key: ARYNVRTWXNHMPO-XFXZXTDPSA-N
• Canonical SMILES: CN(C)C=C(C(=O)C1=CC=C(C=C1)OC)S(=O)(=O)C
• Isomeric SMILES: CN(C)/C=C(/C(=O)C1=CC=C(C=C1)OC)\S(=O)(=O)C
• Molecular Formula: C13H17NO4S
• Molecular Weight: 283.35 g/mol

Description

3-(Dimethylamino)-1-(4-methoxyphenyl)-2-(methylsulfonyl)-2-propen-1-one, also known as DMAMPS, is a highly versatile and useful compound used in a variety of scientific research applications. It is a colorless liquid with a faint odor, and is soluble in water, ethanol, and ether. DMAMPS has a melting point of -55°C and a boiling point of 167-169°C. It is a synthetic compound, and is typically produced in a laboratory setting.

Scientific Research Applications

Synthesis and Chemical Properties

The compound and its derivatives have been synthesized through various methods, demonstrating their versatile chemical properties and potential for further modification. For instance, novel synthesis methods have been developed to produce derivatives with improved yields or specific configurations, highlighting the compound's utility in synthetic organic chemistry. These methods often involve catalysis, sulfonylation reactions, and the strategic use of solvents and reagents to achieve desired products efficiently (Liang Wen-jun, 2007).

Applications in Material Science and Pharmacology

Some derivatives have been explored for their potential in material science, such as in the development of novel polymers with specific properties or for use in drug delivery systems. This includes the study of their integration into polymeric matrices for controlled release applications, demonstrating the compound's utility in designing new materials with tailored properties (GA. Alcántara Blanco et al., 2020).

Biological Activities and Potential Therapeutic Applications

Research has also explored the biological activities of these compounds, including their antimicrobial properties. For example, certain derivatives have shown significant activity against a range of bacteria and fungi, suggesting potential therapeutic applications. These findings underscore the importance of structural modifications in enhancing the biological activity of these compounds (Amani M. R. Alsaedi et al., 2019).